Cas no 175733-28-5 (N6-Isopentenyladenine-D6)

• Product Name: N6-Isopentenyladenine-D6
• CAS No: 175733-28-5
• MF: C₁₀H₁₃N₅
• MW: 203.243720769882
• CID: 5718649
• Update Time: 2025-10-30

N6-Isopentenyladenine-D6 Chemical and Physical Properties

Names and Identifiers

• [2H6]N6-ISOPENTENYLADENINE (D-iP)
• D6]N6-ISOPENTENYLADENINE (D-iP)?[6-[D6](3,3-dimethylallylamino)purine
• N6-Isopentenyladenine-D6

• Inchi： 1S/C10H13N5/c1-7(2)3-4-11-9-8-10(13-5-12-8)15-6-14-9/h3,5-6H,4H2,1-2H3,(H2,11,12,13,14,15)
• InChI Key： HYVABZIGRDEKCD-UHFFFAOYSA-N
• SMILES： N(C1NC=NC2=NC=NC=12)CC=C(C([H])([H])[H])C([H])([H])[H]

Additional information on N6-Isopentenyladenine-D6

N6-Isopentenyladenine-D6 (CAS No. 175733-28-5): A Comprehensive Guide to the Deuterated Cytokinin Analog

In the rapidly evolving field of plant biology and deuterated compounds, N6-Isopentenyladenine-D6 (CAS No. 175733-28-5) has emerged as a critical tool for researchers studying cytokinin metabolism and signaling pathways. This stable isotope-labeled analog of the natural plant hormone isopentenyladenine (iP) offers unique advantages in mass spectrometry-based quantification, metabolic tracing, and plant growth regulation studies.

The growing interest in precision agriculture and sustainable crop enhancement has driven demand for specialized compounds like N6-Isopentenyladenine-D6. Researchers frequently search for "deuterated cytokinin uses", "CAS 175733-28-5 applications", and "isotope-labeled plant hormones" - reflecting the compound's relevance in contemporary plant science. Its six deuterium atoms at key molecular positions provide the ideal internal standard for LC-MS/MS analysis, addressing common challenges in phytohormone quantification.

Structurally, N6-Isopentenyladenine-D6 features deuterium substitution on the isopentenyl side chain (D6), maintaining identical chemical properties to the native molecule while offering distinct mass spectrometric signatures. This characteristic makes it invaluable for:

• Accurate quantification of endogenous cytokinins
• Metabolic flux analysis in plant systems
• Studies of cytokinin transport and degradation

Recent publications highlight its use in investigating drought stress responses and nutrient use efficiency - two hot topics in agricultural biotechnology.

The synthesis of N6-Isopentenyladenine-D6 involves sophisticated deuterium incorporation techniques to ensure isotopic purity >98%, as verified by NMR and mass spectrometry. Storage recommendations typically suggest -20°C under inert atmosphere to maintain stability, with solubility in common organic solvents like methanol and DMSO. Researchers often inquire about "N6-Isopentenyladenine-D6 solubility" and "175733-28-5 storage conditions", emphasizing practical handling considerations.

In experimental applications, this compound has proven particularly useful for:

1. Developing high-throughput phytohormone profiling methods
2. Elucidating cytokinin's role in plant-microbe interactions
3. Studying hormonal crosstalk in plant stress adaptation

Its use in Arabidopsis thaliana research has provided groundbreaking insights into cytokinin receptor specificity and downstream signaling cascades.

Quality control parameters for CAS 175733-28-5 typically include:

• Isotopic enrichment verification
• HPLC purity assessment
• Residual solvent analysis

These stringent specifications address common researcher concerns about "deuterated compound purity" and "isotopically labeled standards reliability".

Emerging applications in plant tissue culture demonstrate N6-Isopentenyladenine-D6's utility beyond analytical chemistry. Recent studies have employed it to track cytokinin metabolism during organogenesis and callus formation, topics garnering increasing attention in plant biotechnology circles. The compound's stability also makes it suitable for long-term tracer studies in whole-plant systems.

From a technical perspective, working with N6-Isopentenyladenine-D6 requires understanding its:

• Mass shift characteristics (+6 Da)
• Chromatographic behavior (typically elutes slightly earlier than protiated form)
• Optimal MS detection parameters

These factors are frequently searched in relation to "deuterated internal standard method development".

The commercial availability of N6-Isopentenyladenine-D6 has expanded significantly in recent years, with suppliers offering various packaging options from research quantities to bulk supplies. This accessibility aligns with the growing emphasis on reproducible plant science research and standardized phytohormone analysis protocols.

Future research directions likely to utilize CAS 175733-28-5 include:

• Single-cell phytohormone analysis
• Root-microbiome interaction studies
• Climate change adaptation research

These applications address current scientific priorities in plant systems biology and environmental stress responses.

For researchers entering this field, key considerations when using N6-Isopentenyladenine-D6 include:

1. Proper calibration curve design
2. Matrix effect evaluation
3. Stability testing under experimental conditions

These practical aspects often form the basis of search queries like "using deuterated cytokinin standards" and "175733-28-5 experimental protocols".

In summary, N6-Isopentenyladenine-D6 (CAS No. 175733-28-5) represents an indispensable tool in modern plant hormone research, combining the precision of stable isotope labeling with the biological relevance of a key plant growth regulator. Its applications span fundamental plant science to applied agricultural research, addressing some of today's most pressing questions in plant productivity and environmental adaptation.